Cas no 2121513-85-5 (2-Bromo-5-fluorophenylboronic acid pinacol ester)

• Product Name: 2-Bromo-5-fluorophenylboronic acid pinacol ester
• CAS No: 2121513-85-5
• MF: C₁₂H₁₅BBrFO₂
• MW: 300.959706544876
• MDL: MFCD20923868
• CID: 5074122
• PubChem ID: 124251630
• Update Time: 2026-03-01

2-Bromo-5-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluorophenylboronic acid pinacol ester
• 2-(2-bromo-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD20923868
• CS-0189649
• E92035
• 2121513-85-5

• MDL： MFCD20923868
• Inchi： 1S/C12H15BBrFO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7H,1-4H3
• InChI Key： ZYDZNRHJOPVNLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 300.03325g/mol
• Monoisotopic Mass: 300.03325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-Bromo-5-fluorophenylboronic acid pinacol ester

Comprehensive Overview of 2-Bromo-5-fluorophenylboronic acid pinacol ester (CAS No. 2121513-85-5)

2-Bromo-5-fluorophenylboronic acid pinacol ester (CAS No. 2121513-85-5) is a highly versatile boronic acid derivative widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, characterized by its bromo and fluoro substituents, offers unique reactivity patterns, making it invaluable in pharmaceutical and material science research. Its pinacol ester group enhances stability, ensuring easier handling and storage compared to its free acid counterpart.

The growing demand for 2-Bromo-5-fluorophenylboronic acid pinacol ester is driven by its applications in drug discovery and agrochemical development. Researchers frequently search for "boronic ester synthesis" or "halogenated arylboronates," reflecting its relevance in modern chemistry. Its role in constructing biaryl structures—a key motif in many FDA-approved drugs—has further amplified interest. Recent studies highlight its utility in PET radiopharmaceuticals and OLED materials, aligning with trends in precision medicine and sustainable electronics.

From a synthetic perspective, CAS No. 2121513-85-5 exhibits excellent compatibility with palladium catalysts, enabling efficient C-C bond formation. Questions like "how to purify boronic esters" or "best solvents for Suzuki coupling" often arise in forums, underscoring the need for practical insights. The compound’s air- and moisture-stable nature simplifies lab workflows, though precautions like inert atmosphere handling are recommended for optimal yields.

Environmental and regulatory considerations are also critical. Unlike some hazardous intermediates, 2-Bromo-5-fluorophenylboronic acid pinacol ester is classified as non-toxic under standard conditions, addressing concerns about "green chemistry alternatives." Its low volatility and minimal ecological impact make it a preferred choice for industrial-scale applications. Manufacturers increasingly adopt flow chemistry techniques to enhance its production efficiency, reducing waste and energy consumption.

In summary, 2-Bromo-5-fluorophenylboronic acid pinacol ester (CAS No. 2121513-85-5) bridges academic research and industrial innovation. Its multifaceted applications—from catalysis to material science—ensure its prominence in scientific literature. As interest in tailored boronate reagents grows, this compound remains a cornerstone for advancing molecular design and sustainable synthesis.